Cas no 1261952-11-7 (3-Bromo-5-(3-methoxyphenyl)phenol)

• Product Name: 3-Bromo-5-(3-methoxyphenyl)phenol
• CAS No: 1261952-11-7
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• MDL: MFCD18316048
• CID: 2765644
• PubChem ID: 53221771
• Update Time: 2025-07-02

3-Bromo-5-(3-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316048
• 3-Bromo-5-(3-methoxyphenyl)phenol, 95%
• 5-Bromo-3'-methoxy[1,1'-biphenyl]-3-ol
• 3-BROMO-5-(3-METHOXYPHENYL)PHENOL
• DTXSID10686374
• 1261952-11-7
• 3-Bromo-5-(3-methoxyphenyl)phenol

• MDL： MFCD18316048
• Inchi： 1S/C13H11BrO2/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3
• InChI Key： CFPBJJNMFLBFLJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 277.99424Da
• Monoisotopic Mass: 277.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Bromo-5-(3-methoxyphenyl)phenol

Introduction to 3-Bromo-5-(3-methoxyphenyl)phenol (CAS No. 1261952-11-7)

3-Bromo-5-(3-methoxyphenyl)phenol, with the chemical formula C₉H₇BrO₂ and CAS number 1261952-11-7, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and methoxy functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a phenol core substituted with a bromine atom at the 3-position and a 3-methoxyphenyl group at the 5-position. This arrangement provides a rich framework for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. The phenolic hydroxyl group is particularly important, as it can participate in hydrogen bonding and other interactions with biological targets, making it a valuable moiety in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. 3-Bromo-5-(3-methoxyphenyl)phenol has emerged as a key intermediate in this pursuit. Its ability to serve as a precursor for various pharmacophores has been exploited in the synthesis of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The bromine atom, in particular, offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

One of the most compelling aspects of 3-Bromo-5-(3-methoxyphenyl)phenol is its role in the development of small-molecule inhibitors. These inhibitors can disrupt disease-causing pathways by binding to specific enzymes or receptors. For instance, researchers have explored its derivatives as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy group on the aromatic ring enhances lipophilicity, improving membrane permeability and thus bioavailability, which is a critical factor in drug design.

The pharmaceutical industry has leveraged this compound's structural features to develop lead compounds for clinical trials. By modifying its core structure, scientists have generated libraries of analogs that exhibit varying degrees of potency and selectivity. This approach aligns with the principles of structure-activity relationship (SAR) studies, where subtle changes in the molecular framework can significantly impact biological activity. The bromine substituent allows for easy introduction of other functional groups, facilitating the optimization process.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-5-(3-methoxyphenyl)phenol. Molecular modeling techniques enable researchers to predict how different derivatives will interact with biological targets before synthesizing them. This reduces the time and cost associated with traditional trial-and-error methods. Additionally, machine learning algorithms can analyze large datasets to identify promising scaffolds for drug development, incorporating properties such as solubility, metabolic stability, and binding affinity.

The compound's versatility extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemicals. For example, its derivatives can act as precursors for liquid crystals or organic semiconductors due to their aromatic nature and ability to form ordered structures. In agrochemistry, modified versions of this compound have shown promise as natural herbicides or fungicides by disrupting essential metabolic pathways in plants.

The synthesis of 3-Bromo-5-(3-methoxyphenyl)phenol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Bromination and methylation are common strategies used to introduce the respective functional groups at specific positions on the phenol ring. Advances in synthetic methodologies have improved yields and purity levels, making it more accessible for research purposes.

Ethical considerations are paramount when conducting research involving such compounds. While CAS No. 1261952-11-7 itself is not classified as hazardous or restricted under international trade regulations, responsible handling practices must be followed to ensure safety in laboratory settings. Proper storage conditions and adherence to good laboratory practices (GLP) are essential to prevent unintended consequences.

The future prospects for this compound remain promising as new synthetic routes are developed and interdisciplinary collaborations continue to flourish between chemists, biologists, and pharmacologists. By integrating cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms, researchers can accelerate the discovery process further.